Cas no 170645-86-0 (Benzoicacid, 2,4,5-triethoxy-, ethyl ester)

Benzoicacid, 2,4,5-triethoxy-, ethyl ester structure
170645-86-0 structure
Product Name:Benzoicacid, 2,4,5-triethoxy-, ethyl ester
CAS No:170645-86-0
MF:C15H22O5
MW:282.332185268402
CID:138003
PubChem ID:4428482
Update Time:2025-04-19

Benzoicacid, 2,4,5-triethoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoicacid, 2,4,5-triethoxy-, ethyl ester
    • Ethyl 2,4,5-triethoxybenzoate
    • ETHYL 2 4 5-TRIETHOXYBENZOATE 97
    • ETHYL 2 4 5-TRIETHOXYBENZOATE 97%
    • AKOS015910752
    • 170645-86-0
    • Benzoicacid,2,4,5-triethoxy-,ethyl ester
    • Inchi: 1S/C15H22O5/c1-5-17-12-10-14(19-7-3)13(18-6-2)9-11(12)15(16)20-8-4/h9-10H,5-8H2,1-4H3
    • InChI Key: ZEYJBLYNMNHZGJ-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=C(C(=CC=1C(=O)OCC)OCC)OCC

Computed Properties

  • Exact Mass: 282.14676
  • Monoisotopic Mass: 282.14672380g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 9
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • Melting Point: 50-54 °C(lit.)
  • PSA: 53.99
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